Cas no 2172502-96-2 (1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172502-96-2
• MF: C₁₁H₂₂N₄O₂
• MW: 242.317982196808
• CID: 5567734
• PubChem ID: 165597153
• Update Time: 2025-10-31

1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172502-96-2
• EN300-1596032
• 1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine

• Inchi： 1S/C11H22N4O2/c1-9(4-6-16-2)15-11(5-7-17-3)10(8-12)13-14-15/h9H,4-8,12H2,1-3H3
• InChI Key： UVIVTDXUMUWZDC-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1C(=C(CN)N=N1)CCOC

Computed Properties

• Exact Mass: 242.17427596g/mol
• Monoisotopic Mass: 242.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine

1-(4-Methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine: A Comprehensive Overview

The compound 1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine, identified by the CAS number NO. 217250296, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug development and material science.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly for their role as bioisosteres and scaffolds in drug design. The presence of the triazole ring in this compound contributes to its stability and ability to form hydrogen bonds, which are critical for interactions within biological systems. The substituents on the triazole ring—namely the 4-methoxybutanoyl and 2-methoxyethyl groups—further enhance its functional versatility.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of environmentally friendly reagents and conditions has also been a focus in recent synthetic protocols for this compound.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been evaluated for its potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, making it a candidate for anti-cancer drug development.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further investigations are required to fully understand its long-term environmental fate and potential risks.

In conclusion, the compound 1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine represents a significant advancement in the field of organic synthesis and materials science. Its unique structural features and diverse applications make it a valuable addition to the arsenal of compounds available for scientific research and industrial applications.